![molecular formula C9H11BrS B1338562 Benzene, 1-bromo-4-[(1-methylethyl)thio]- CAS No. 70398-89-9](/img/structure/B1338562.png)
Benzene, 1-bromo-4-[(1-methylethyl)thio]-
Overview
Description
Benzene, 1-bromo-4-[(1-methylethyl)thio]- is an organobromine compound with a molecular formula of C7H9BrS. It is a colorless to pale yellow liquid that is soluble in many organic solvents and has a sweet, aromatic odor. Benzene, 1-bromo-4-[(1-methylethyl)thio]- is a versatile reagent used in organic synthesis, particularly in the synthesis of bromo-substituted compounds. It is also used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.
Scientific Research Applications
Synthesis and Fluorescence Properties
Research on derivatives of Benzene, 1-Bromo-4-[(1-Methylethyl)thio]-, such as 1-Bromo-4-(2,2-diphenylvinyl) benzene, has shown their potential in fluorescence applications. The compound exhibits aggregation-induced emission (AIE) peculiarities, with significantly higher fluorescence intensity in the solid state compared to the solution state (Liang Zuo-qi, 2015).
Synthesis of Isoindoles
In another study, 1-Bromo-4-[(1-Methylethyl)thio]- benzene derivatives were used in the facile synthesis of isoindoles. This synthesis involves the reaction of phenyllithium compounds with nitriles, followed by acid-catalyzed cyclization, indicating the compound's utility in organic synthesis (Minami Kuroda & K. Kobayashi, 2015).
Precursor for Graphene Nanoribbons
Benzene, 1-Bromo-4-[(1-Methylethyl)thio]-, has been identified as a precursor in the bottom-up synthesis of one-dimensional graphene nanoribbons. This application is significant for advancing materials science, particularly in the field of nanotechnology (S. Patil et al., 2012).
Molecular Electronics
A study on synthetic protocols for molecular electronics highlighted the use of aryl bromides, including Benzene, 1-Bromo-4-[(1-Methylethyl)thio]-, as precursors for molecular wires in electronic applications. This emphasizes its role in the development of advanced electronic materials (N. Stuhr-Hansen et al., 2005).
Conformational Studies
Conformational studies of crowded benzene derivatives, including 1-Bromo-2,4,6-tris[bis(trimethylsilyl)methyl]benzene, provide insights into the steric effects of substituents on benzene rings. This research is essential for understanding molecular structures and their implications in chemical reactions (R. Okazaki et al., 1989).
Mechanism of Action
Target of Action
The primary targets of 1-Bromo-4-(propan-2-ylsulfanyl)benzene are currently unknown . This compound is a relatively new chemical entity and research is ongoing to identify its specific targets and their roles.
Biochemical Pathways
The biochemical pathways affected by 1-Bromo-4-(propan-2-ylsulfanyl)benzene are currently unknown
Pharmacokinetics
The compound is predicted to have high gastrointestinal absorption and is likely to permeate the blood-brain barrier . It is also predicted to inhibit several cytochrome P450 enzymes, which may affect its metabolism .
Result of Action
The molecular and cellular effects of 1-Bromo-4-(propan-2-ylsulfanyl)benzene’s action are currently unknown
Action Environment
Environmental factors can influence the action, efficacy, and stability of 1-Bromo-4-(propan-2-ylsulfanyl)benzene . For instance, temperature and pH can affect the compound’s stability and solubility, potentially influencing its bioavailability and efficacy.
Properties
IUPAC Name |
1-bromo-4-propan-2-ylsulfanylbenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11BrS/c1-7(2)11-9-5-3-8(10)4-6-9/h3-7H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXLZTSMJUOOUDW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)SC1=CC=C(C=C1)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11BrS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20501201 | |
Record name | 1-Bromo-4-[(propan-2-yl)sulfanyl]benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20501201 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
231.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
70398-89-9 | |
Record name | 1-Bromo-4-[(propan-2-yl)sulfanyl]benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20501201 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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